Cas no 1807133-00-1 (2-(Difluoromethyl)-4-hydroxy-3-iodopyridine-5-acetonitrile)
2-(Difluoromethyl)-4-hydroxy-3-iodopyridine-5-acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-(Difluoromethyl)-4-hydroxy-3-iodopyridine-5-acetonitrile
-
- Inchi: 1S/C8H5F2IN2O/c9-8(10)6-5(11)7(14)4(1-2-12)3-13-6/h3,8H,1H2,(H,13,14)
- InChI Key: FABDEHQXORHMOW-UHFFFAOYSA-N
- SMILES: IC1C(C(CC#N)=CNC=1C(F)F)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 378
- XLogP3: 1.1
- Topological Polar Surface Area: 52.9
2-(Difluoromethyl)-4-hydroxy-3-iodopyridine-5-acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029031189-250mg |
2-(Difluoromethyl)-4-hydroxy-3-iodopyridine-5-acetonitrile |
1807133-00-1 | 95% | 250mg |
$1,058.40 | 2022-03-31 | |
| Alichem | A029031189-500mg |
2-(Difluoromethyl)-4-hydroxy-3-iodopyridine-5-acetonitrile |
1807133-00-1 | 95% | 500mg |
$1,836.65 | 2022-03-31 | |
| Alichem | A029031189-1g |
2-(Difluoromethyl)-4-hydroxy-3-iodopyridine-5-acetonitrile |
1807133-00-1 | 95% | 1g |
$3,010.80 | 2022-03-31 |
2-(Difluoromethyl)-4-hydroxy-3-iodopyridine-5-acetonitrile Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
Additional information on 2-(Difluoromethyl)-4-hydroxy-3-iodopyridine-5-acetonitrile
2-(Difluoromethyl)-4-hydroxy-3-iodopyridine-5-acetonitrile: A Comprehensive Overview
The compound 2-(Difluoromethyl)-4-hydroxy-3-iodopyridine-5-acetonitrile (CAS No: 1807133-00-1) is a highly specialized organic molecule with a unique structure that combines several functional groups. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its versatile properties and potential applications. In this article, we will delve into the structural features, synthesis methods, and recent advancements in research related to this compound.
The molecular structure of 2-(Difluoromethyl)-4-hydroxy-3-iodopyridine-5-acetonitrile is characterized by a pyridine ring system with multiple substituents. The presence of a difluoromethyl group at position 2, a hydroxy group at position 4, an iodo group at position 3, and an acetonitrile group at position 5 makes this compound highly functionalized. These substituents not only influence the physical and chemical properties of the molecule but also play a crucial role in its reactivity and biological activity.
Recent studies have highlighted the importance of such multifunctional compounds in drug discovery. The acetonitrile group, for instance, is known to enhance the lipophilicity of a molecule, which is a desirable property for drug candidates. Similarly, the hydroxy group can participate in hydrogen bonding, potentially improving bioavailability. The difluoromethyl group introduces electron-withdrawing effects, which can modulate the electronic properties of the molecule, making it suitable for various chemical transformations.
The synthesis of 2-(Difluoromethyl)-4-hydroxy-3-iodopyridine-5-acetonitrile involves a series of intricate organic reactions. Researchers have employed methodologies such as nucleophilic substitution, electrophilic substitution, and coupling reactions to construct this compound. One notable approach involves the use of iodopyridines as intermediates, which are then subjected to further modifications to introduce the other functional groups. The optimization of these reaction conditions has been a focal point of recent investigations, aiming to improve yield and purity.
In terms of applications, this compound has shown promise in several areas. In pharmacology, it has been explored as a potential lead compound for anti-inflammatory and antitumor agents. Its ability to inhibit specific enzymes or pathways makes it a valuable tool in drug development. Additionally, the compound's electronic properties have led to its investigation in materials science, particularly in the development of advanced materials for electronics and optoelectronics.
Recent advancements in computational chemistry have further enhanced our understanding of this compound's properties. Molecular modeling studies have provided insights into its electronic structure, reactivity profiles, and potential interactions with biological targets. These studies have been instrumental in guiding experimental efforts and optimizing synthetic routes.
In conclusion, 2-(Difluoromethyl)-4-hydroxy-3-iodopyridine-5-acetonitrile (CAS No: 1807133-00-1) is a remarkable compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable asset in both academic research and industrial applications. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in the advancement of science and technology.
1807133-00-1 (2-(Difluoromethyl)-4-hydroxy-3-iodopyridine-5-acetonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)